molecular formula C17H18O2 B8374702 5,5-diphenylpentanoic Acid

5,5-diphenylpentanoic Acid

Cat. No.: B8374702
M. Wt: 254.32 g/mol
InChI Key: DZMDPQVUGCWAOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5-diphenylpentanoic Acid is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18O2

Molecular Weight

254.32 g/mol

IUPAC Name

5,5-diphenylpentanoic acid

InChI

InChI=1S/C17H18O2/c18-17(19)13-7-12-16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2,(H,18,19)

InChI Key

DZMDPQVUGCWAOZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(CCCC(=O)O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 5,5-diphenylvaleronitrile (6.5 g) in methanol (30 mL), 80 mL of water and 10 g of sodium hydroxide were added, and the mixture was refluxed for 72 hours. After the reaction mixture was allowed to cool, it was washed with diethyl ether and adjusted to pH 1 with concentrated hydrochloric acid. This acidic solution was extracted with diethyl ether and the extract was washed with saturated aqueous NaCl, dried over MgSO4, and concentrated. The residue was recrystallized to provide 5.5 g of the title compound.
Name
5,5-diphenylvaleronitrile
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Yield
86%

Synthesis routes and methods II

Procedure details

5,5-Diphenylpenta-2,4-dienoic acid (0.90 g) was dispersed in methanol (15 mL), and 5% palladium-carbon (90 mg) was added thereto. The mixture was subjected to catalytic reduction for two hours under hydrogen. The insoluble matter was separated through filtration and washed with methanol. The filtrate was subjected to distillation under reduced pressure, to thereby yield 0.89 g of the product of interest (yield 97.3%).
Name
5,5-Diphenylpenta-2,4-dienoic acid
Quantity
0.9 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
90 mg
Type
catalyst
Reaction Step Two

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